Cas no 233767-23-2 (Pretazettine; 8-Ketone(lactone), O-de-Me)

• Product name: Pretazettine; 8-Ketone(lactone), O-de-Me
• CAS No: 233767-23-2
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• CID: 6722338

Pretazettine; 8-Ketone(lactone), O-de-Me Chemical and Physical Properties

Names and Identifiers

• Pretazettine; 8-Ketone(lactone), O-de-Me

• Inchi： 1S/C17H17NO5/c1-18-7-15-17(3-2-9(19)4-14(17)18)11-6-13-12(21-8-22-13)5-10(11)16(20)23-15/h2-3,5-6,9,14-15,19H,4,7-8H2,1H3
• InChI Key： YMULCYGIAHPJSE-UHFFFAOYSA-N
• SMILES： CN1C2C3(C(OC(C4C3=CC3=C(OCO3)C=4)=O)C1)C=CC(C2)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• XLogP3: 0.536

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Amaryllidaceae alkaloids Tazettine-type amaryllidaceae alkaloids